Cas no 2171192-16-6 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171192-16-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6425469
• PubChem ID: 165578934
• Update Time: 2025-06-08

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• 2171192-16-6
• (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
• EN300-1576859

• Inchi： 1S/C26H32N2O5/c1-4-17(14-24(29)30)27-25(31)23(13-16(2)3)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23+/m0/s1
• InChI Key： CDBIUILJCZTDFV-GAJHUEQPSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](CC(=O)O)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Research Brief on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171192-16-6)

The compound (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171192-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the specific stereochemistry of the amino acid residues make it a valuable intermediate in the synthesis of complex bioactive peptides.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in pharmaceutical development. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. Researchers have also investigated the stability of the compound under various conditions, providing insights into its handling and storage requirements.

One of the key findings from recent research is the compound's role in the development of peptide-based drugs. Its structural attributes allow for the efficient incorporation into peptide chains, enabling the creation of novel therapeutics with enhanced bioavailability and specificity. Additionally, the Fmoc group's ability to protect amino functionalities during synthesis has been leveraged to design peptides with tailored properties for specific biological targets.

In the context of drug delivery, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid has shown promise as a component of prodrug systems. These systems are designed to improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs) by enhancing their solubility and stability. Preliminary in vitro and in vivo studies have demonstrated the potential of this compound to facilitate targeted drug release, minimizing off-target effects and improving therapeutic outcomes.

Future research directions include further exploration of the compound's biological activity and its potential applications in personalized medicine. The integration of computational modeling and machine learning approaches is expected to accelerate the discovery of new derivatives and optimize existing formulations. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable solutions.

In conclusion, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171192-16-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique properties and potential applications underscore the importance of continued investigation and development in this area.